Cas no 59127-81-0 (2-Pentanone, 5-(4-morpholinyl)-)

• Product Name: 2-Pentanone, 5-(4-morpholinyl)-
• CAS No: 59127-81-0
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 339741
• PubChem ID: 14150520
• Update Time: 2025-04-19

2-Pentanone, 5-(4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 5-(4-morpholinyl)-
• 5-morpholin-4-ylpentan-2-one
• 5-(4-morpholinyl)-2-pentanone
• 59127-81-0
• DTXSID70556685
• 5-morpholin-4-yl-pentan-2-one
• 5-(Morpholin-4-yl)pentan-2-one
• SCHEMBL866526

• Inchi： 1S/C9H17NO2/c1-9(11)3-2-4-10-5-7-12-8-6-10/h2-8H2,1H3
• InChI Key： VLRKCDBFXWNQKN-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCCC(C)=O

Computed Properties

• Exact Mass: 171.12601
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54